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Compound of Interest

Compound Name: (Rac)-IBT6A

Cat. No.: B1139227 Get Quote

(Rac)-IBT6A, a racemic mixture of a potent Bruton's tyrosine kinase (BTK) inhibitor, serves as

a valuable research tool in drug discovery.[1][2] This document provides detailed application

notes and protocols for researchers, scientists, and drug development professionals interested

in utilizing (Rac)-IBT6A for target validation, inhibitor screening, and the development of novel

chemical probes.

(Rac)-IBT6A is known to be a racemate of IBT6A, which is an impurity of the approved drug

Ibrutinib.[1][2] It exhibits potent inhibitory activity against BTK, a key enzyme in B-cell receptor

signaling, with a half-maximal inhibitory concentration (IC50) of 0.5 nM.[2] Its primary

applications in drug discovery are centered on its role as a BTK inhibitor and as a chemical

scaffold for the synthesis of more complex molecular tools.

Key Applications:
Target Validation: As a potent BTK inhibitor, (Rac)-IBT6A can be used in cellular and

biochemical assays to probe the function of BTK in various physiological and pathological

processes.

Synthesis of Chemical Probes: (Rac)-IBT6A is utilized in the synthesis of Ibrutinib dimers,

adducts, and activity-based probes (ABPs).[1][2][3][4][5] These probes are instrumental in

Activity-Based Protein Profiling (ABPP), a powerful chemoproteomic technique for identifying

and characterizing enzyme function directly in complex biological systems.[6][7][8][9][10]
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Inhibitor Screening Assays: The compound can serve as a reference inhibitor in screening

campaigns aimed at discovering novel BTK inhibitors.

Quantitative Data

Compound Target IC50 (nM)
Molecular
Weight (
g/mol )

Formula
CAS
Number

(Rac)-IBT6A BTK 0.5 386.45 C₂₂H₂₂N₆O
1412418-47-

3

Signaling Pathway
(Rac)-IBT6A exerts its biological effects by inhibiting Bruton's tyrosine kinase (BTK), a critical

downstream component of the B-cell receptor (BCR) signaling pathway.[11][12][13][14] This

pathway is essential for B-cell proliferation, differentiation, and survival.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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